Cas no 6971-77-3 (Benzene,2-chloro-4-(1,1-dimethylethyl)-1,3,5-trinitro-)

• Product Name: Benzene,2-chloro-4-(1,1-dimethylethyl)-1,3,5-trinitro-
• CAS No: 6971-77-3
• MF: C₁₀H₁₀ClN₃O₆
• MW: 303.655901432037
• CID: 529289
• PubChem ID: 249162
• Update Time: 2025-04-19

Benzene,2-chloro-4-(1,1-dimethylethyl)-1,3,5-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-chloro-4-(1,1-dimethylethyl)-1,3,5-trinitro-
• 2-tert-butyl-4-chloro-1,3,5-trinitrobenzene
• 1-Chlor-3-t-butyl-2,4,6-trinitrobenzol
• DTXSID50290171
• NSC67185
• NSC-67185
• 6971-77-3
• NCIOpen2_008585

• Inchi： 1S/C10H10ClN3O6/c1-10(2,3)7-5(12(15)16)4-6(13(17)18)8(11)9(7)14(19)20/h4H,1-3H3
• InChI Key： MPUMCCYZSQBTQW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1[N+](=O)[O-])C(C)(C)C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 303.02600
• Monoisotopic Mass: 303.025813
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138
• XLogP3: 3.7

Experimental Properties

• Density: 1.491
• Boiling Point: 386.5°Cat760mmHg
• Flash Point: 187.5°C
• Refractive Index: 1.594
• PSA: 137.46000
• LogP: 4.93170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes